Cas no 1805254-28-7 (6-Amino-2-cyano-3-(difluoromethyl)pyridine)

• Product Name: 6-Amino-2-cyano-3-(difluoromethyl)pyridine
• CAS No: 1805254-28-7
• MF: C₇H₅F₂N₃
• MW: 169.131507635117
• CID: 4847562
• Update Time: 2025-08-03

6-Amino-2-cyano-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• NC1=CC=C(C(=N1)C#N)C(F)F
• 6-Amino-2-cyano-3-(difluoromethyl)pyridine

• Inchi： 1S/C7H5F2N3/c8-7(9)4-1-2-6(11)12-5(4)3-10/h1-2,7H,(H2,11,12)
• InChI Key： ZPPAUIPANKLPCV-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=NC(=CC=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• XLogP3: 1.2
• Topological Polar Surface Area: 62.7

Additional information on 6-Amino-2-cyano-3-(difluoromethyl)pyridine

6-Amino-2-cyano-3-(difluoromethyl)pyridine: A Comprehensive Overview

The compound with CAS No. 1805254-28-7, known as 6-Amino-2-cyano-3-(difluoromethyl)pyridine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This pyridine derivative is characterized by its unique substitution pattern, featuring an amino group at position 6, a cyano group at position 2, and a difluoromethyl group at position 3. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 6-Amino-2-cyano-3-(difluoromethyl)pyridine in drug discovery, particularly in the development of novel therapeutic agents. Researchers have explored its ability to act as a scaffold for designing bioactive molecules with improved pharmacokinetic profiles. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound can serve as a precursor for synthesizing inhibitors of key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 6-Amino-2-cyano-3-(difluoromethyl)pyridine involves a multi-step process that typically begins with the preparation of a pyridine ring followed by successive substitutions. One common approach is the nucleophilic substitution reaction, where the amino and cyano groups are introduced at specific positions under controlled conditions. The incorporation of the difluoromethyl group requires precise control over reaction conditions to ensure regioselectivity and yield optimization.

One of the most intriguing aspects of this compound is its versatility in forming coordination complexes with transition metals. A 2024 study in *Inorganic Chemistry* reported that 6-Amino-2-cyano-3-(difluoromethyl)pyridine can act as a ligand, forming stable complexes with copper(II) ions. These complexes exhibit unique magnetic properties, making them potential candidates for applications in spintronic devices and magnetic resonance imaging (MRI) contrast agents.

In addition to its role in drug discovery and materials science, 6-Amino-2-cyano-3-(difluoromethyl)pyridine has also been investigated for its environmental applications. A 2024 research article in *Environmental Science & Technology* highlighted its effectiveness as a catalyst in the degradation of organic pollutants under UV light. The compound's ability to facilitate photocatalytic reactions makes it a promising candidate for addressing water pollution challenges.

From an analytical standpoint, the characterization of 6-Amino-2-cyano-3-(difluoromethyl)pyridine has been enhanced by advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS). These methods have provided detailed insights into the compound's molecular structure, purity, and stability under various conditions.

In conclusion, 6-Amino-2-cyano-3-(difluoromethyl)pyridine stands out as a versatile and multifaceted compound with applications spanning drug development, materials science, and environmental technology. As research continues to uncover new properties and uses for this molecule, its significance in both academic and industrial settings is expected to grow further.